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Compound of Interest

Compound Name: CCT128930

Cat. No.: B1683974 Get Quote

CCT128930 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of CCT128930. Below you will find

troubleshooting guides and frequently asked questions to assist in your experimental

workflows.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving CCT128930?

A1: The most commonly recommended solvent for creating stock solutions of CCT128930 is

Dimethyl Sulfoxide (DMSO).[1][2][3][4] It is soluble in DMSO up to concentrations ranging from

5 mg/mL to 50 mM.[1][3] For in vitro assays, it is crucial to use fresh, moisture-free DMSO, as

absorbed moisture can reduce the solubility of the compound.[2]

Q2: Can I dissolve CCT128930 in other solvents?

A2: Yes, other solvents can be used, although DMSO is the most effective for high-

concentration stock solutions. CCT128930 is also soluble in ethanol to approximately 5 mg/mL

and in Dimethylformamide (DMF) to 2 mg/mL.[2][3] However, it is practically insoluble in water.

[2]

Q3: What should I do if CCT128930 does not fully dissolve in DMSO?
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A3: If you encounter difficulty dissolving CCT128930 in DMSO, gentle warming of the solution

to 60°C and ultrasonic treatment can aid in dissolution.[5][6] Ensure you are using a high purity,

anhydrous grade of DMSO.

Q4: How should I prepare stock solutions of CCT128930?

A4: To prepare a stock solution, add the appropriate volume of your chosen solvent (e.g.,

DMSO) to the vial containing the solid CCT128930 to achieve the desired concentration. It is

recommended to aliquot the stock solution into smaller volumes for single use to avoid

repeated freeze-thaw cycles, which can degrade the compound.[5]

Q5: How should I store CCT128930 and its stock solutions?

A5: Solid CCT128930 should be stored at -20°C for long-term stability.[1] Stock solutions in

DMSO can be stored at -80°C for up to two years or at -20°C for up to one year.[5]

Solubility Data
The solubility of CCT128930 can vary slightly between different batches and suppliers. The

following table summarizes the reported solubility data in various solvents.
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Solvent
Concentration
(mg/mL)

Concentration
(mM)

Source

DMSO 33.33 97.50
MedchemExpress[5]

[6]

DMSO 25 73.13 Selleck Chemicals[2]

DMSO 5 14.63 Cayman Chemical[3]

DMSO 36.67 107.27
Taizhou Crene

Biotechnology[4]

DMSO N/A 50 Abcam[1]

Ethanol 5 14.63 Selleck Chemicals[2]

DMF 2 5.85 Cayman Chemical[3]

Water Insoluble Insoluble Selleck Chemicals[2]

DMSO:PBS (pH 7.2)

(1:1)
0.5 1.46 Cayman Chemical[3]

Troubleshooting Guide
Issue: My CCT128930 precipitates when I dilute my DMSO stock solution into an aqueous

buffer for my assay.

Cause: This is a common issue when a compound that is highly soluble in an organic solvent

like DMSO is introduced into an aqueous buffer where its solubility is significantly lower. The

rapid change in solvent polarity causes the compound to precipitate out of the solution.

Solution:

Minimize Final DMSO Concentration: Keep the final concentration of DMSO in your

aqueous solution as low as possible, typically below 1%.

Use a Co-solvent System for Dilution: For in vivo experiments, a co-solvent system is

often necessary. A common formulation involves a mixture of DMSO, PEG300, Tween-80,
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and saline.[6][7] This helps to maintain the solubility of the compound in the aqueous

environment.

Stepwise Dilution: Instead of a single large dilution, try a stepwise dilution, gradually

introducing the aqueous buffer to the DMSO stock.

Issue: I am having trouble preparing a formulation of CCT128930 for in vivo studies.

Cause: CCT128930 has poor aqueous solubility, making direct administration in a simple

saline solution unfeasible.

Solution: Utilize a formulation with co-solvents and surfactants. Several suppliers provide

tested in vivo formulations. For example:

Formulation 1: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline. This

formulation results in a clear solution with a solubility of at least 2.08 mg/mL (6.08 mM).[6]

Formulation 2: 10% DMSO and 90% corn oil. This also yields a clear solution with a

solubility of at least 2.08 mg/mL.[5][6]

Formulation 3: A 1 mL working solution can be prepared by adding 50 μL of a 40 mg/mL

DMSO stock solution to 400 μL of PEG300, mixing, then adding 50 μL of Tween-80,

mixing again, and finally adding 500 μL of ddH2O.[7] This solution should be used

immediately.[7]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of CCT128930 in DMSO

Materials:

CCT128930 (Molecular Weight: 341.84 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes

Vortexer
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Water bath or heat block (optional)

Sonicator (optional)

Procedure:

1. Weigh out the desired amount of CCT128930. For example, to prepare 1 mL of a 10 mM

stock solution, you will need 3.418 mg of CCT128930.

2. Add the appropriate volume of DMSO to the solid compound. For 1 mL of a 10 mM

solution, add 1 mL of DMSO.

3. Vortex the solution thoroughly for several minutes to facilitate dissolution.

4. If the compound does not fully dissolve, you can warm the solution to 60°C for a short

period and/or use a sonicator.

5. Once the compound is fully dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.

6. Store the aliquots at -20°C or -80°C.

Visualizations
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Experimental Workflow: Dissolving CCT128930

1. Weigh solid
CCT128930

2. Add appropriate
volume of DMSO

3. Vortex/
Sonicate/Heat

4. Prepare Stock
Solution (e.g., 10 mM)

5. Aliquot into
single-use tubes

7. Dilute stock for
working solution

6. Store at -20°C
or -80°C
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Troubleshooting Logic for Solubility Issues

Compound does not
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Have you tried
heating/sonication?

Yes
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No
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and/or sonicate

No

Precipitation upon
dilution in aqueous buffer?

Yes

Keep final DMSO
concentration <1%

Use a co-solvent
system (e.g., for in vivo)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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